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Compound of Interest

Compound Name: n-Ethyl-2-phenoxyethanamine
CAS No.: 91251-54-6
Cat. No.: B3021342
Get Quote
. J

Executive Summary & Chemical Identification

n-Ethyl-2-phenoxyethanamine (also known as N-ethyl-2-phenoxyethylamine) is a secondary
amine with an ether linkage. It presents specific handling challenges due to its basicity and
potential for tissue corrosion. This guide provides a self-validating workflow for its disposal,
prioritizing operator safety and regulatory compliance.

Critical Distinction: Do not confuse this compound with N-ethyl-2-phenylethanamine. The latter
is a structural analog of phenethylamine stimulants. The "phenoxy" ether linkage in your
compound alters its metabolic profile but retains the caustic hazards typical of organic amines.

Chemical Profile
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Property Detail

Chemical Name n-Ethyl-2-phenoxyethanamine

91251-54-6 (Free Base) / 100131-72-4 (HCI
Salt)

CAS Number

Molecular Formula C10H1sNO

Corrosive (Skin/Eye), Acute Toxicity (Oral),

Primary Hazards . -
Combustible Liquid (Free Base)

Waste Classification Hazardous Organic Waste (Alkaline/Basic)

Risk Assessment & Pre-Disposal Stabilization

Before moving the vessel, you must stabilize the waste matrix. The primary risk during disposal
Is exothermic neutralization if accidentally mixed with acid waste streams.

Hazard Mitigation Protocol

o Corrosivity (pH > 11): As a secondary amine, the free base is highly alkaline. Direct contact

causes immediate, deep-tissue chemical burns.

« Volatility: The free base liquid emits amine vapors. All transfers must occur inside a certified

fume hood.
¢ Incompatibility:
o Acids: Violent exothermic reaction.
o Oxidizers: Potential for fire/explosion.

o Halogenated Solvents: Avoid mixing with alkyl halides (e.g., DCM) for long-term storage,
as slow alkylation reactions can pressurize containers.

Personal Protective Equipment (PPE) Matrix

» Eyes: Chemical splash goggles + Face shield (Standard safety glasses are insufficient for

pouring corrosive amines).
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o Skin: Nitrile gloves (double-gloved) or Butyl rubber (for prolonged exposure). Lab coat +
Chemical apron.

o Respiratory: Fume hood required. If outside a hood, use a full-face respirator with organic
vapor/amine cartridges.

Disposal Workflow (Step-by-Step)

This protocol uses a Segregation-First approach to prevent cross-stream reactivity.

Phase 1: Characterization

Determine if you are disposing of the Liquid Free Base or the Solid Salt (HCI).
e Liquid: Treat as Flammable/Corrosive Organic Liquid.

e Solid: Treat as Toxic/Corrosive Solid.

Phase 2: Waste Stream Segregation

Do NOT pour this down the drain. It is toxic to aquatic life and illegal to discharge under RCRA
and local water authority regulations.

For Liquid Waste (Free Base):

o Select Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the
coating is compromised.

e Stream Selection: Pour into the Non-Halogenated Organic waste stream.

o Crucial Check: Verify the receiving container does not contain acidic waste (e.g., acetic
acid, sulfuric acid residues).

e Labeling: Mark the tag with "Organic Waste, Basic, Toxic" and list "n-Ethyl-2-
phenoxyethanamine" explicitly.

For Solid Waste (HCI Salt):

o Packaging: Double-bag in heavy-duty polyethylene bags or place in a wide-mouth HDPE jar.
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e Labeling: Mark as "Hazardous Solid Waste: Toxic/Corrosive."

Phase 3: Spills & Emergency Management

If a spill occurs during transfer:
o Evacuate the immediate area if vapors are strong.

o Absorb liquid spills with Vermiculite or Dry Sand. Do not use paper towels (combustible
surface area increase).

o Collect absorbed material into a separate solid waste container labeled "Spill Debris:
Corrosive Amine."

Visualized Decision Logic (DOT Diagram)

The following diagram outlines the logical flow for assessing and disposing of n-Ethyl-2-
phenoxyethanamine.
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Figure 1: Decision tree for the safe segregation and packaging of n-Ethyl-2-
phenoxyethanamine waste.

Chemical Compatibility Matrix

Use this table to verify the safety of mixing n-Ethyl-2-phenoxyethanamine with other waste

constituents.
. Compatibility ) . .
Chemical Class Risk Description Action
Status
o Violent exothermic
Inorganic Acids (HCI, o NEVER MIX.
INCOMPATIBLE neutralization; ]
H2S04) S Segregate strictly.
splattering risk.
Organic Acids (Acetic Exothermic reaction;
) INCOMPATIBLE ) Segregate.
Acid) formation of salts.

Risk of fire or

Oxidizers (Peroxides, ) ]
INCOMPATIBLE explosion. Organic Segregate.

Nitrates) )
amines are fuels.
Slow reaction _
Halogenated Solvents - ) ) Avoid long-term
Conditional (alkylation) over time; )
(DCM, Chloroform) ) storage in same drum.
heat generation.
o Acceptable for co-
] Miscible; no ) )
Alcohols/Ketones Compatible ) ) ) disposal in solvent
immediate reaction.
stream.
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e To cite this document: BenchChem. [Operational Guide: Proper Disposal of n-Ethyl-2-
phenoxyethanamine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021342/docs#operational-guide-proper-disposal-of-
n-ethyl-2-phenoxyethanamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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